![molecular formula C14H13Cl2NO3 B249371 2-(2,4-dichloro-6-methylphenoxy)-N-(2-furylmethyl)acetamide](/img/structure/B249371.png)
2-(2,4-dichloro-6-methylphenoxy)-N-(2-furylmethyl)acetamide
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Overview
Description
2-(2,4-dichloro-6-methylphenoxy)-N-(2-furylmethyl)acetamide, also known as Furamist or Furamistin, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Subheading Metabolic Pathways and Activation in Liver Microsomes
The study by Coleman et al. (2000) focused on the comparative metabolism of chloroacetamide herbicides, including compounds similar to 2-(2,4-dichloro-6-methylphenoxy)-N-(2-furylmethyl)acetamide. It was found that these herbicides undergo complex metabolic activation pathways in liver microsomes of rats and humans, leading to the formation of potentially carcinogenic products. The research highlighted the importance of understanding the metabolic pathways and potential risks associated with the use of such herbicides in agricultural practices (Coleman, Linderman, Hodgson, & Rose, 2000).
Antimicrobial Applications of Related Compounds
Subheading Synthesis and Evaluation of Antimicrobial Properties
Fuloria et al. (2009) conducted research on the synthesis, characterization, and antimicrobial evaluation of novel imines and thiazolidinones derived from similar chloroacetamide compounds. The synthesized compounds showed promising antibacterial and antifungal activities, indicating potential applications in the development of new antimicrobial agents (Fuloria, Singh, Yar, & Ali, 2009).
Applications in Flavoring Substances
Subheading Safety Evaluation for Food Flavoring
A study by Younes et al. (2018) on a structurally similar flavoring substance (2‐(4‐methylphenoxy)‐N‐(1H‐pyrazol‐3‐yl)‐N‐(thiophen‐2‐ylmethyl)acetamide) evaluated its implications for human health when used as a food flavoring agent. The substance was not found in natural sources and was intended for specific food categories, demonstrating the diverse applications of related chloroacetamide compounds in the food industry (Younes et al., 2018).
Analytical and Synthetic Applications
Subheading Analytical and Synthetic Advances in Compound Derivatives
Research by Wannalerse et al. (2022) and Magadum & Yadav (2018) explored the crystal structure, DFT calculations, and optical properties of orcinolic derivatives, as well as the chemoselective acetylation of 2-aminophenol using immobilized lipase for synthesizing intermediate compounds for antimalarial drugs. These studies showcase the potential of chloroacetamide derivatives in various analytical and synthetic applications, contributing to fields ranging from material sciences to pharmaceutical development (Wannalerse et al., 2022); (Magadum & Yadav, 2018).
properties
Molecular Formula |
C14H13Cl2NO3 |
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Molecular Weight |
314.2 g/mol |
IUPAC Name |
2-(2,4-dichloro-6-methylphenoxy)-N-(furan-2-ylmethyl)acetamide |
InChI |
InChI=1S/C14H13Cl2NO3/c1-9-5-10(15)6-12(16)14(9)20-8-13(18)17-7-11-3-2-4-19-11/h2-6H,7-8H2,1H3,(H,17,18) |
InChI Key |
LLZGEIHNFCBNLX-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1OCC(=O)NCC2=CC=CO2)Cl)Cl |
Canonical SMILES |
CC1=CC(=CC(=C1OCC(=O)NCC2=CC=CO2)Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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